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Compound of Interest

Compound Name: MLS000389544

Cat. No.: B1663223 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MLS000389544 is a potent and selective antagonist of the thyroid hormone receptor beta

(TRβ). It functions by inhibiting the interaction between TRβ and the steroid receptor

coactivator 2 (SRC2), thereby modulating the expression of thyroid hormone-responsive genes.

Accurate and consistent preparation of MLS000389544 stock solutions is critical for reliable

and reproducible experimental results in cell-based assays, biochemical assays, and other

research applications. Dimethyl sulfoxide (DMSO) is a common solvent for dissolving

MLS000389544 due to its high solubilizing capacity for many organic compounds. This

document provides detailed protocols for the preparation, storage, and handling of

MLS000389544 stock solutions in DMSO.

Chemical and Physical Properties
A summary of the key quantitative data for MLS000389544 is presented in the table below for

easy reference.
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Property Value Source

Molecular Weight 436.48 g/mol [1]

Formula C₂₀H₂₄N₂O₇S [1]

CAS Number 573965-48-7 [1]

Appearance Solid powder

Solubility in DMSO

Not explicitly defined. A

concentration of 10 mM is a

common starting point for

small molecules.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
MLS000389544 in DMSO
This protocol describes the preparation of a 10 mM stock solution of MLS000389544 in DMSO.

This is a commonly used concentration for initial stock solutions of small molecules for in vitro

studies.

Materials:

MLS000389544 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional)
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Procedure:

Determine the required mass of MLS000389544:

To prepare 1 mL of a 10 mM stock solution, the required mass can be calculated using the

following formula:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 436.48 g/mol * 1000 mg/g = 4.3648 mg

Therefore, you will need to weigh out approximately 4.37 mg of MLS000389544.

Weighing the compound:

Tare a sterile microcentrifuge tube or amber glass vial on a calibrated analytical balance.

Carefully weigh out the calculated amount of MLS000389544 powder into the tube.

Dissolving the compound:

Add the desired volume of anhydrous DMSO to the tube containing the MLS000389544
powder. For a 10 mM solution with 4.37 mg of compound, you would add 1 mL of DMSO.

Tightly cap the tube or vial.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the powder has dissolved and the solution is

clear. If particulates are still visible, sonication in a water bath for 5-10 minutes may be

necessary.

Storage:

Once fully dissolved, the stock solution should be aliquoted into smaller, single-use

volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage.
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For short-term storage (a few days), the solution can be kept at 4°C, protected from light.

Protocol 2: Determination of MLS000389544 Solubility in
DMSO
If the exact solubility of MLS000389544 in DMSO is required for your specific application, the

following protocol can be used to determine an approximate solubility limit.

Materials:

MLS000389544 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

A series of sterile microcentrifuge tubes

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Centrifuge

Procedure:

Prepare a saturated solution:

Add a known excess amount of MLS000389544 powder (e.g., 10 mg) to a known volume

of DMSO (e.g., 100 µL) in a microcentrifuge tube.

Vortex the mixture vigorously for an extended period (e.g., 30 minutes) to ensure

maximum dissolution.

Equilibration:

Allow the mixture to equilibrate at room temperature for at least one hour to ensure that

the solution is saturated.
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Separation of undissolved solid:

Centrifuge the tube at high speed (e.g., 10,000 x g) for 10 minutes to pellet the

undissolved solid.

Determine the concentration of the supernatant:

Carefully collect a known volume of the clear supernatant without disturbing the pellet.

The concentration of MLS000389544 in the supernatant can be determined using an

appropriate analytical method, such as High-Performance Liquid Chromatography (HPLC)

with a standard curve or by gravimetric analysis after solvent evaporation.

Stability and Storage Recommendations
Proper storage of MLS000389544 stock solutions is crucial to maintain their integrity and

activity over time.

Storage Condition Duration Notes

-80°C Long-term (months to years)

Recommended for long-term

storage. Aliquot to avoid

freeze-thaw cycles.

-20°C
Intermediate-term (weeks to

months)

Suitable for routine use.

Aliquot to minimize freeze-

thaw cycles.

4°C Short-term (days)

For solutions that will be used

within a few days. Protect from

light.

Room Temperature Not recommended
May lead to degradation over

time.

Important Considerations:

DMSO is hygroscopic: DMSO readily absorbs moisture from the air, which can affect the

solubility and stability of the dissolved compound. Always use anhydrous DMSO and keep
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containers tightly sealed.

Freeze-thaw cycles: Repeated freezing and thawing can lead to compound precipitation and

degradation. It is highly recommended to prepare single-use aliquots.

Light sensitivity: Protect stock solutions from direct light by using amber vials or by wrapping

tubes in aluminum foil.

Visualizations
Signaling Pathway of Thyroid Hormone Receptor Beta
Inhibition
The following diagram illustrates the mechanism of action of MLS000389544 in the context of

the thyroid hormone receptor signaling pathway.

Mechanism of MLS000389544 Action
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Caption: Mechanism of MLS000389544 as a TRβ antagonist.

Experimental Workflow: Cell-Based Assay
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This diagram outlines a typical experimental workflow for evaluating the effect of

MLS000389544 in a cell-based assay.

Experimental Workflow for MLS000389544 Cell-Based Assay
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Caption: Workflow for a cell-based assay using MLS000389544.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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